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Get Quote

The table below summarizes key data from recent research on optimizing Caerulomycin A production in

microbial strains.

Strain Optimization Strategy Key Findings/Outcome
Final
Titer

Citation

Actinoalloteichus
sp. AHMU CJ021

Ribosome engineering
(gentamycin resistance)

Activated a silent
biosynthetic gene cluster;

initial production.

42.51 ±
4.22

mg/L

[1] [2]

Mutant strain XC-

11GU

UV mutagenesis on

strain XC-11G

Enhanced yield from the

activated strain.

78.62 ±

3.55
mg/L

[1] [2]

Mutant strain XC-
11GUR

Cofactor engineering
(riboflavin) & medium

optimization (Response
Surface Methodology)

Significantly enhanced
production titer; a 14.6-fold

increase from the initial
mutant.

618.61 ±
16.29
mg/L

[1] [2]

Biological Activity & Mechanism of Action
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Caerulomycin A exhibits promising bioactivities through a unique dual-targeting mechanism, as detailed

below.

Property/Aspect Description Citation

Core Structure Featured 2,2'-bipyridine skeleton. [3] [4]

Primary Targets Dual-targeting agent for tubulin and DNA topoisomerase I (Topo-1). [3]

Mechanism on
Tubulin

Promotes tubulin polymerization and stabilizes microtubules (similar to

paclitaxel).

[3]

Mechanism on
Topo-1

Inhibits Topo-1 enzyme activity. [3]

Cytotoxicity Inhibits cell viability and growth of various cancer cells, yet exhibits

low cytotoxicity against some normal human cell lines. Shows
activity against paclitaxel-resistant cells and synergizes with paclitaxel.

[3] [4]

In Vivo Efficacy Reduces tumor size and weight in nude mouse models with no
noticeable side effects reported.

[3]

Other
Bioactivities

Known as an immunosuppressive agent; also exhibits antibacterial
properties.

[1] [2]

Suggested Path for HPLC Method Development

Since a direct HPLC method is not available, you can develop one by leveraging the compound's known

properties. The following workflow outlines a systematic approach.
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Start HPLC Method Development

Exploit CaeA Properties
- Polarity: Bipyridine structure

- Stability: Consider pH & solvent

Column Selection
- C18 Reverse-Phase

- Common starting point
for natural products

Mobile Phase & Gradients
- Acetonitrile/Water
- Methanol/Water

- Add modifiers (e.g., 0.1% Formic Acid)

Detection
- UV-Vis/DAD: Use bipyridine
chromophore (~300-350 nm)

- MS for confirmation

Optimize & Validate
- Adjust gradient & flow rate

- Test sample solvents
- Assess precision & recovery

Click to download full resolution via product page

Need Custom Synthesis?

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s523219?utm_src=pdf-body-img
https://www.smolecule.com/products/s523219?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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